3-(3-Bromophenyl)-3-(propanoylamino)propanoic acid
Catalog No.
S7913592
CAS No.
M.F
C12H14BrNO3
M. Wt
300.15 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
3-(3-Bromophenyl)-3-(propanoylamino)propanoic acid
IUPAC Name
3-(3-bromophenyl)-3-(propanoylamino)propanoic acid
Molecular Formula
C12H14BrNO3
Molecular Weight
300.15 g/mol
InChI
InChI=1S/C12H14BrNO3/c1-2-11(15)14-10(7-12(16)17)8-4-3-5-9(13)6-8/h3-6,10H,2,7H2,1H3,(H,14,15)(H,16,17)
InChI Key
YDURHXZODNNQBG-UHFFFAOYSA-N
SMILES
CCC(=O)NC(CC(=O)O)C1=CC(=CC=C1)Br
Canonical SMILES
CCC(=O)NC(CC(=O)O)C1=CC(=CC=C1)Br
XLogP3
1.7
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
299.01571 g/mol
Monoisotopic Mass
299.01571 g/mol
Heavy Atom Count
17
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:405165-61-9
Molecular Formula:C19H22Cl2FN3O3
Molecular Weight:430.3 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:18766-66-0
Molecular Formula:C9H9NO5
Molecular Weight:211.17 g/mol
Availability:
In Stock
CAS No.:5979-94-2
Molecular Formula:C11H14N2O
Molecular Weight:190.24 g/mol
Availability:
In Stock
CAS No.:602-01-7
Molecular Formula:C6H3CH3(NO2)2
C7H6N2O4
C7H6N2O4
C7H6N2O4
C7H6N2O4
Molecular Weight:182.13 g/mol
Availability:
In Stock
